Cas no 889942-73-8 (4-Chloro-1H-indole-3-carbonitrile)

• Product Name: 4-Chloro-1H-indole-3-carbonitrile
• CAS No: 889942-73-8
• MF: C₉H₅ClN₂
• MW: 176.602400541306
• MDL: MFCD07776615
• CID: 714320
• PubChem ID: 52911224
• Update Time: 2025-07-02

4-Chloro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-indole-3-carbonitrile
• 4-Chloro-1H-indazole-3-carbonitrile
• 1H-Indole-3-carbonitrile,4-chloro-
• 4-Chloro-1H-indole-3-carbonitrile (ACI)
• 4-Chloroindole-3-carbonitrile
• DTXSID00680563
• 1H-Indole-3-carbonitrile, 4-chloro-
• DB-022544
• AKOS006287765
• CS-0036918
• 889942-73-8
• ALBB-035497
• SCHEMBL12309709

• MDL： MFCD07776615
• Inchi： 1S/C9H5ClN2/c10-7-2-1-3-8-9(7)6(4-11)5-12-8/h1-3,5,12H
• InChI Key： GETNWFHVVSHRPS-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=CC=CC=2Cl)NC=1

Computed Properties

• Exact Mass: 176.014
• Monoisotopic Mass: 176.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Density: 1.411
• Boiling Point: 383.825°C at 760 mmHg
• Flash Point: 185.931°C
• Refractive Index: 1.686

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Chloro-1H-indole-3-carbonitrile

Comprehensive Overview of 4-Chloro-1H-indole-3-carbonitrile (CAS No. 889942-73-8): Properties, Applications, and Industry Insights

4-Chloro-1H-indole-3-carbonitrile (CAS No. 889942-73-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative features a chloro substituent at the 4-position and a nitrile group at the 3-position, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₉H₅ClN₂, and unique structural properties have positioned it as a key building block in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

The growing demand for indole-based compounds in medicinal chemistry aligns with recent trends in personalized medicine and targeted drug delivery systems. Researchers frequently search for "4-Chloro-1H-indole-3-carbonitrile synthesis" or "CAS 889942-73-8 applications," reflecting the compound's relevance in developing novel therapeutics. Its electron-withdrawing groups (chloro and nitrile) enhance reactivity in cross-coupling reactions, a feature highly valued in organocatalysis and green chemistry initiatives.

From a technical perspective, 889942-73-8 demonstrates remarkable stability under ambient conditions, with a melting point range of 178-182°C. This thermal resilience makes it suitable for high-temperature reactions, addressing common queries about "thermal stability of indole derivatives." The compound's solubility profile—soluble in polar aprotic solvents like DMF and DMSO but insoluble in water—enables diverse chemical modifications, a topic frequently explored in structure-activity relationship (SAR) studies.

In the context of sustainable chemistry, 4-Chloro-1H-indole-3-carbonitrile serves as a precursor for biodegradable agrochemicals, responding to industry demands for eco-friendly crop protection solutions. Recent patents highlight its utility in creating next-generation fungicides with reduced environmental persistence. This application resonates with searches for "green alternatives in agrochemistry" and "halogenated indole efficacy," underscoring its alignment with contemporary research priorities.

Quality control protocols for CAS 889942-73-8 typically involve HPLC purity verification (>98%) and spectroscopic characterization (1H/13C NMR, FT-IR). These rigorous standards address frequent queries about "analytical methods for indole derivatives" while ensuring reproducibility in preclinical studies. The compound's low hygroscopicity further enhances its shelf-life, a practical advantage for laboratories investigating "long-term storage of nitrile compounds."

Emerging applications in material science have expanded the utility of 4-Chloro-1H-indole-3-carbonitrile beyond life sciences. Its incorporation into organic semiconductors and photovoltaic materials responds to searches for "indole-based electronic materials." The conjugated π-system and electron-deficient nitrile group enable tunable charge transport properties, making it valuable for optoelectronic device development—a hot topic in renewable energy research.

Regulatory considerations for 889942-73-8 emphasize proper handling under standard laboratory protocols, with Material Safety Data Sheets (MSDS) providing comprehensive guidance. This addresses common concerns about "safe handling of halogenated nitriles" while maintaining compliance with global chemical regulations. The compound's classification as non-GHS hazardous under normal use conditions facilitates its adoption in academic research and industrial scale-up processes.

Future research directions for 4-Chloro-1H-indole-3-carbonitrile may explore its potential in cancer immunotherapy and neuroprotective agents, areas generating substantial scientific interest. The compound's ability to modulate enzyme inhibition pathways positions it as a candidate for addressing "drug-resistant pathogens"—a critical challenge in modern healthcare. These prospects align with trending searches for "innovative indole scaffolds" and "multi-target therapeutic agents," ensuring continued relevance in cutting-edge research.